Imidazo[5,1-b][1,3]thiazol-5-amine

• IUPAC Name: imidazo[5,1-b][1,3]thiazol-5-amine
• InChI: InChI=1S/C5H5N3S/c6-5-7-3-4-8(5)1-2-9-4/h1-3H,(H2,6,7)
• InChI Key: TYKZEKKKLRWYAO-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC2=CN=C(N21)N
• Molecular Formula: C5H5N3S
• Molecular Weight: 139.18 g/mol

Description

Imidazo[5,1-b][1,3]thiazol-5-amine is a heterocyclic compound that contains an imidazole ring fused with a thiazole ring. It is a part of the azole heterocycles that include imidazoles and oxazoles. The imidazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Synthesis Analysis

The synthesis of imidazo[5,1-b][1,3]thiazol-5-amine and its derivatives has been reported in several studies. For instance, one study reported the synthesis of imidazo[2,1-b][1,3]thiazines and their hydrogenated analogs. Another study reported the synthesis of imidazo[2,1-b][1,3]thiazol-6-ylethanamine hydrochloride.

Molecular Structure Analysis

The molecular structure of imidazo[5,1-b][1,3]thiazol-5-amine consists of a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The chemical shift of the ring proton is between 7.27 and 8.77 ppm.

Chemical Reactions Analysis

Several studies have reported on the chemical reactions involving imidazo[5,1-b][1,3]thiazol-5-amine and its derivatives. For instance, one study reported an I2-mediated annulation of 2-amino[1,3,5]triazines and ketones for the synthesis of imidazo[1,2-a][1,3,5]triazines.

Physical And Chemical Properties Analysis

Imidazo[5,1-b][1,3]thiazol-5-amine is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

GABA A Receptor Modulators

. They are known to play a crucial role in numerous disease conditions. .

Proton Pump Inhibitors

. .

Aromatase Inhibitors

. .

Nonsteroidal Anti-Inflammatory Drugs (NSAIDs)

. .

Anticancer Applications

. .

Antiviral Applications

. .

Antioxidants

. .

Immunomodulatory Agents

. .

Future Directions

The future directions for research on imidazo[5,1-b][1,3]thiazol-5-amine and its derivatives could include further exploration of their synthesis methods, chemical reactions, and biological activities. Additionally, more studies are needed to fully understand their mechanism of action and to assess their safety and hazards.

Mechanism of Action

Target of Action

Imidazo[5,1-b][1,3]thiazol-5-amine is a compound that has been studied for its potential biomedical applications . .

Mode of Action

It is known that imidazothiazoles, a class of compounds to which imidazo[5,1-b][1,3]thiazol-5-amine belongs, can act as effective molecular scaffolds for synthetic, structural, and biomedical research .

Biochemical Pathways

Imidazothiazoles have been found to have a range of biological properties, suggesting that they may interact with multiple biochemical pathways .

Pharmacokinetics

A study on similar compounds suggests that they were designed with in silico admet prediction, which indicates a consideration of these properties during their synthesis .

Result of Action

Imidazothiazoles have been found to have a range of biological properties, suggesting that they may have multiple effects at the molecular and cellular level .

Action Environment

It’s worth noting that the synthesis of similar compounds has been achieved under metal- and photocatalyst-free conditions, suggesting that certain environmental factors may be considered during their synthesis .